Cas no 153539-81-2 (Zirconium,dichlorobis[(1,2,3,4,5-h)-1-(2-methylpropyl)-2,4-cyclopentadien-1-yl]-)

Zirconium,dichlorobis[(1,2,3,4,5-h)-1-(2-methylpropyl)-2,4-cyclopentadien-1-yl]- structure
153539-81-2 structure
Product Name:Zirconium,dichlorobis[(1,2,3,4,5-h)-1-(2-methylpropyl)-2,4-cyclopentadien-1-yl]-
CAS No:153539-81-2
MF:C18H26Cl2Zr
MW:404.529042720795
CID:98885
PubChem ID:23209590
Update Time:2025-04-18

Zirconium,dichlorobis[(1,2,3,4,5-h)-1-(2-methylpropyl)-2,4-cyclopentadien-1-yl]- Chemical and Physical Properties

Names and Identifiers

    • Zirconium,dichlorobis[(1,2,3,4,5-h)-1-(2-methylpropyl)-2,4-cyclopentadien-1-yl]-
    • 2-(2-methylpropyl)cyclopenta-1,3-diene,zirconium(4+),dichloride
    • (isobutylcyclopentadienyl)2ZrCl2
    • ACMC-1BZP4
    • AG-E-01198
    • bis(isobutylcyclopentadienyl)zirconium dichloride
    • CTK4C7885
    • Dichlorobis(isobutylcyclopentadienyl)zirconium
    • SCHEMBL250019
    • 2-(2-methylpropyl)cyclopenta-1,3-diene;zirconium(4+);dichloride
    • 153539-81-2
    • Inchi: 1S/2C9H13.2ClH.Zr/c2*1-8(2)7-9-5-3-4-6-9;;;/h2*3,5,8H,4,7H2,1-2H3;2*1H;/q2*-1;;;+4/p-2
    • InChI Key: YNZADISZSFJHEN-UHFFFAOYSA-L
    • SMILES: [Zr+4].[Cl-].[Cl-].C(C(C)C)C1C=CC[C-]=1.C(C(C)C)C1C=CC[C-]=1

Computed Properties

  • Exact Mass: 402.04600
  • Monoisotopic Mass: 402.045855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 318
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 6.25460
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